![molecular formula C18H13N3O4 B4110877 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione](/img/structure/B4110877.png)
1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione
Overview
Description
1-Ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione, also known as NBD, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. NBD is a yellow crystal powder that is soluble in organic solvents, and it has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione is not fully understood, but it is believed to involve the formation of a charge-transfer complex between the 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione molecule and the target molecule. This interaction results in a change in the fluorescence properties of the 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione molecule, which can be measured and used to study the interaction between the 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione molecule and the target molecule.
Biochemical and Physiological Effects:
1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has been shown to have low toxicity and biocompatibility, making it a promising candidate for use in biomedical applications. 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has been shown to be able to penetrate cell membranes and localize in the cytoplasm and nucleus of cells. Additionally, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has been shown to be able to cross the blood-brain barrier, making it a potential candidate for studying brain function and disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione in lab experiments is its high sensitivity and selectivity for detecting specific molecules. Additionally, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione is its limited stability, which can result in decreased fluorescence over time. Additionally, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione can be affected by environmental factors such as pH and temperature, which can affect its fluorescence properties.
Future Directions
There are many potential future directions for the use of 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione in scientific research. One potential direction is the development of 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione-based sensors for detecting specific molecules in biological samples. Additionally, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione could be used in the development of new photodynamic therapy agents for the treatment of cancer. Furthermore, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione could be used in the development of new optoelectronic devices, such as organic light-emitting diodes and solar cells.
Scientific Research Applications
1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has been used in various scientific research applications, including as a fluorescent probe for studying protein-protein interactions and as a photosensitizer for photodynamic therapy. 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has also been used as a marker for detecting the presence of nitric oxide in cells and tissues. Additionally, 1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione has been studied for its potential use in organic electronics and as a component in optoelectronic devices.
properties
IUPAC Name |
3-(1-ethyl-2-hydroxy-5-nitroindol-3-yl)indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O4/c1-2-20-14-8-7-10(21(24)25)9-12(14)16(18(20)23)15-11-5-3-4-6-13(11)19-17(15)22/h3-9,23H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTSYKEJHOBRJMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(=C1O)C3=C4C=CC=CC4=NC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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